Cas no 2138185-99-4 ({2-Cyclobutanecarbonyl-2-azabicyclo[3.2.0]heptan-1-yl}methanamine)

• Product Name: {2-Cyclobutanecarbonyl-2-azabicyclo[3.2.0]heptan-1-yl}methanamine
• CAS No: 2138185-99-4
• MF: C₁₂H₂₀N₂O
• MW: 208.300003051758
• CID: 6186630
• PubChem ID: 165740799
• Update Time: 2025-07-16

{2-Cyclobutanecarbonyl-2-azabicyclo[3.2.0]heptan-1-yl}methanamine Chemical and Physical Properties

Names and Identifiers

• 2138185-99-4
• EN300-764428
• {2-cyclobutanecarbonyl-2-azabicyclo[3.2.0]heptan-1-yl}methanamine
• {2-Cyclobutanecarbonyl-2-azabicyclo[3.2.0]heptan-1-yl}methanamine

• Inchi： 1S/C12H20N2O/c13-8-12-6-4-10(12)5-7-14(12)11(15)9-2-1-3-9/h9-10H,1-8,13H2
• InChI Key： NIHSACBUOYDNSB-UHFFFAOYSA-N
• SMILES： O=C(C1CCC1)N1CCC2CCC12CN

Computed Properties

• Exact Mass: 208.157563266g/mol
• Monoisotopic Mass: 208.157563266g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 287
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 46.3Ų

Additional information on {2-Cyclobutanecarbonyl-2-azabicyclo[3.2.0]heptan-1-yl}methanamine

Exploring the Potential of {2-Cyclobutanecarbonyl-2-azabicyclo[3.2.0]heptan-1-yl}methanamine (CAS No. 2138185-99-4) in Modern Research

The compound {2-Cyclobutanecarbonyl-2-azabicyclo[3.2.0]heptan-1-yl}methanamine (CAS No. 2138185-99-4) has garnered significant attention in the scientific community due to its unique structural features and potential applications. This bicyclic scaffold, characterized by a cyclobutanecarbonyl moiety and an azabicyclo[3.2.0]heptane core, offers intriguing possibilities for drug discovery and material science. Researchers are particularly interested in its methanamine functional group, which may enhance bioavailability and target specificity in therapeutic contexts.

Recent studies highlight the growing demand for novel small-molecule modulators in neuroscience and oncology, areas where {2-Cyclobutanecarbonyl-2-azabicyclo[3.2.0]heptan-1-yl}methanamine could play a pivotal role. Its structural complexity aligns with current trends favoring three-dimensional molecular architectures in medicinal chemistry, a topic frequently searched in academic databases. The compound's azabicyclic framework is reminiscent of privileged structures found in FDA-approved drugs, sparking discussions about its potential as a scaffold hopping candidate for new therapeutics.

From a synthetic chemistry perspective, the cyclobutanecarbonyl group presents interesting challenges and opportunities. This motif has seen resurgence in pharmaceutical research due to its ability to modulate conformational rigidity and metabolic stability – two key parameters often queried in drug design forums. The compound's CAS No. 2138185-99-4 serves as a crucial identifier in patent literature, where innovators are exploring its utility in fragment-based drug discovery approaches.

Analytical characterization of {2-Cyclobutanecarbonyl-2-azabicyclo[3.2.0]heptan-1-yl}methanamine reveals interesting physicochemical properties that warrant further investigation. Its logP and polar surface area values (frequently searched parameters in ADME studies) suggest potential for crossing biological barriers, making it relevant to current research on blood-brain barrier penetration. These characteristics align with industry needs for CNS-active compounds, a hot topic in recent pharmaceutical conferences.

The safety profile and structure-activity relationships of this compound remain active areas of exploration. Preliminary data suggests its azabicyclo[3.2.0]heptane core may offer advantages in reducing off-target effects compared to simpler amine-containing molecules – a concern frequently raised in drug safety discussions. Researchers are particularly interested in how the cyclobutanecarbonyl modification affects the molecule's pharmacokinetic properties, a subject generating numerous queries in scientific search engines.

In material science applications, the bicyclic structure of this compound shows promise for developing novel chiral auxiliaries or ligands in asymmetric synthesis. The methanamine functionality provides a handle for further derivatization, addressing the growing demand for customizable molecular building blocks in chemical manufacturing. These aspects make CAS No. 2138185-99-4 relevant to current discussions about sustainable chemistry and atom economy.

As research progresses, the scientific community continues to investigate the full potential of {2-Cyclobutanecarbonyl-2-azabicyclo[3.2.0]heptan-1-yl}methanamine. Its unique combination of steric constraints and functional group diversity positions it as an interesting case study in modern molecular design principles. With increasing interest in three-dimensional drug-like molecules and sp3-rich compounds, this substance represents an important subject for ongoing research and development efforts across multiple scientific disciplines.